1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine

• IUPAC Name: [4-(4-fluorophenyl)sulfonylpiperazin-1-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C18H19FN2O4S/c1-25-16-4-2-3-14(13-16)18(22)20-9-11-21(12-10-20)26(23,24)17-7-5-15(19)6-8-17/h2-8,13H,9-12H2,1H3
• InChI Key: BKVNCNUWLIXDQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol

Description

1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine, also known as FMP, is a chemical compound that has garnered attention from the scientific community due to its potential applications in various fields. FMP is a piperazine derivative that has been synthesized through a series of chemical reactions, and its unique structure has led to its investigation for use in research applications.

Mechanism of Action

The mechanism of action of 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine involves its ability to inhibit the reuptake of serotonin, dopamine, and norepinephrine. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which can have a variety of effects on brain function and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine are complex and depend on a variety of factors, including the dose and duration of exposure. Some of the effects that have been observed in animal studies include changes in locomotor activity, alterations in sleep patterns, and changes in cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine in laboratory experiments is its ability to modulate neurotransmitter systems, which can be useful for investigating the role of these systems in various physiological and behavioral processes. However, 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research involving 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine. One area of interest is the investigation of 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine's effects on other neurotransmitter systems, such as the glutamate system. Additionally, 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine may have potential applications in the treatment of certain psychiatric disorders, such as depression and anxiety. Finally, further research is needed to fully understand the long-term effects of 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine exposure and its potential toxicity.

Scientific Research Applications

1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine has been investigated for its potential applications in various fields of scientific research. One of the main areas of interest is in the field of neuroscience, where 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine has been shown to have an effect on certain neurotransmitter systems. Specifically, 1-[(4-fluorophenyl)sulfonyl]-4-(3-methoxybenzoyl)piperazine has been found to inhibit the reuptake of serotonin, dopamine, and norepinephrine, which are all neurotransmitters involved in mood regulation.